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Executive Summary

Prostate-Specific Membrane Antigen (PSMA) has emerged as a highly promising target for the
diagnosis and treatment of prostate cancer due to its significant overexpression on the surface
of prostate cancer cells. This technical guide provides an in-depth overview of EC1167
hydrochloride, a critical linker component in the development of PSMA-targeted small
molecule-drug conjugates (SMDCs), with a primary focus on its application in EC1169. EC1169
is a potent SMDC that couples a high-affinity PSMA-targeting ligand with the cytotoxic
microtubule inhibitor, tubulysin B hydrazide, via the EC1167 linker. This document details the
mechanism of action, available preclinical and clinical data, and outlines relevant experimental
protocols for the evaluation of such targeted therapies.

Introduction to PSMA-Targeted Drug Delivery

PSMA, a transmembrane glycoprotein, is an ideal molecular target for prostate cancer therapy.
Its expression is relatively low on healthy tissues but is significantly upregulated in primary,
metastatic, and castration-resistant prostate cancer. This differential expression allows for the
specific delivery of therapeutic payloads to malignant cells, thereby minimizing off-target
toxicity. The strategy of targeting PSMA has led to the development of various therapeutic
modalities, including radioligand therapies and antibody-drug conjugates (ADCs). Small
molecule-drug conjugates (SMDCs) like EC1169 offer advantages such as rapid tumor
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penetration and clearance from circulation, potentially leading to an improved therapeutic
index.

EC1167 Hydrochloride and the Structure of EC1169

EC1167 hydrochloride serves as the linker in the SMDC EC1169. A stable and efficient linker
is paramount for the successful delivery of the cytotoxic payload to the target cell. While the
precise chemical structure of EC1167 hydrochloride is not publicly disclosed, it is designed to
connect the PSMA-targeting moiety to tubulysin B hydrazide. In EC1169, the linker is
engineered to be stable in circulation and to release the tubulysin payload upon internalization
into the cancer cell.

The general structure of EC1169 can be conceptualized as:

[PSMA-targeting ligand] - [EC1167 Linker] - [Tubulysin B Hydrazide]

Mechanism of Action

The therapeutic activity of EC1169 is a multi-step process initiated by the high-affinity binding
of its PSMA-targeting ligand to PSMA expressed on the surface of prostate cancer cells.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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